Cas no 17321-56-1 (4-(3-chlorophenyl)piperazine-1-carboximidamide sulfate (2:1))

• Product Name: 4-(3-chlorophenyl)piperazine-1-carboximidamide sulfate (2:1)
• CAS No: 17321-56-1
• MF: C₂₂H₃₂Cl₂N₈O₄S
• MW: 575.511680603027
• CID: 1357528
• PubChem ID: 205073
• Update Time: 2025-04-20

4-(3-chlorophenyl)piperazine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)piperazine-1-carboximidamide sulfate (2:1)
• 4-(3-chlorophenyl)piperazine-1-carboximidamide,sulfuric acid
• DTXSID10169551
• 1-(3-Chlorophenyl)-4-guanylpiperazine hemisulfate
• 1-Piperazinecarboxamidine, 4-(m-chlorophenyl)-, hemisulfate
• 4-(3-Chlorophenyl)-1-piperazinecarboxamidine hemisulfate
• 17321-56-1

• Inchi： 1S/2C11H15ClN4.H2O4S/c2*12-9-2-1-3-10(8-9)15-4-6-16(7-5-15)11(13)14;1-5(2,3)4/h2*1-3,8H,4-7H2,(H3,13,14);(H2,1,2,3,4)
• InChI Key： AKMIJUCSVLPGLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(=N)N)CC1.ClC1=CC=CC(=C1)N1CCN(C(=N)N)CC1.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 574.16486
• Monoisotopic Mass: 574.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Boiling Point: 393.6°C at 760 mmHg
• Flash Point: 191.8°C
• PSA: 187.3